Cas no 61947-70-4 (Benzeneacetic acid, 4-(3-methyl-1-triazenyl)-)

Benzeneacetic acid, 4-(3-methyl-1-triazenyl)- structure
61947-70-4 structure
Product Name:Benzeneacetic acid, 4-(3-methyl-1-triazenyl)-
CAS No:61947-70-4
MF:C9H11N3O2
MW:193.202541589737
CID:462644
PubChem ID:71391081
Update Time:2025-04-19

Benzeneacetic acid, 4-(3-methyl-1-triazenyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetic acid, 4-(3-methyl-1-triazenyl)-
    • 2-[4-(2-methyliminohydrazinyl)phenyl]acetic acid
    • {4-[(2E)-3-Methyltriaz-2-en-1-yl]phenyl}acetic acid
    • 61947-70-4
    • DTXSID00812968
    • Inchi: 1S/C9H11N3O2/c1-10-12-11-8-4-2-7(3-5-8)6-9(13)14/h2-5H,6H2,1H3,(H,10,11)(H,13,14)
    • InChI Key: PGOFJNSFTFZODJ-UHFFFAOYSA-N
    • SMILES: OC(CC1C=CC(=CC=1)N/N=N/C)=O

Computed Properties

  • Exact Mass: 193.08523
  • Monoisotopic Mass: 193.085126602g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 74Ų

Experimental Properties

  • PSA: 74.05

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